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Compound of Interest

Compound Name: Ac-IETD-CHO

Cat. No.: B069213 Get Quote

Executive Summary
Ac-IETD-CHO (Acetyl-Ile-Glu-Thr-Asp-aldehyde) is a potent, reversible inhibitor of Caspase-8

and Granzyme B.[1] Its biological activity relies on a C-terminal aldehyde group, which is

chemically reactive and prone to oxidation and epimerization.[1]

Lyophilized Powder: Stable at -20°C for >2 years if kept desiccated.

Solubilized (DMSO): Requires -80°C for long-term storage (>3 months). At -20°C, liquid

aliquots are viable for only short-term use (<1 month) due to the risk of slow oxidation and

hydrolysis.

This guide details the physicochemical mechanisms governing these conditions and provides a

standardized protocol for reconstitution and storage to ensure experimental reproducibility.

Scientific Background & Mechanism
Mechanism of Action
Ac-IETD-CHO mimics the cleavage site of Caspase-8 substrates. The tetrapeptide sequence

(IETD) provides specificity for the Caspase-8 active site. The electrophilic aldehyde (CHO)

group reacts reversibly with the catalytic cysteine thiol (Cys360) of Caspase-8, forming a

thiohemiacetal adduct.[1] This covalently blocks the active site, preventing the enzyme from

cleaving downstream effectors like Caspase-3, thereby arresting the extrinsic apoptotic

pathway.
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Chemical Instability of Peptide Aldehydes
The storage challenge arises from the reactivity of the aldehyde pharmacophore:

Oxidation: The aldehyde group can oxidize to a carboxylic acid (Ac-IETD-COOH), which is

biologically inactive.[1] This process is accelerated by atmospheric oxygen and moisture.

Epimerization: The

-carbon of the C-terminal aspartate is susceptible to racemization (L- to D-isomer
conversion). The D-isomer does not fit the enzymatic pocket efficiently, leading to loss of
potency.

Hydration/Hemiacetal Formation: In the presence of water or alcohols, aldehydes exist in

equilibrium with hydrates (gem-diols) or hemiacetals. While reversible, shifts in this

equilibrium can complicate precise dosing.[1]

Comparative Stability Analysis: -20°C vs. -80°C
The following table summarizes stability data based on physicochemical properties and

accelerated degradation studies of peptide aldehydes.
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Condition Form
Stability
Duration

Risk Factors
Recommendati
on

-20°C
Lyophilized

Powder
2–4 Years

Moisture

absorption

(hygroscopic).

Standard. Keep

desiccated.

-80°C
Lyophilized

Powder
>5 Years

None significant.

[1]

Optional. Best for

archival banking.

-20°C Solution (DMSO) 1–3 Months

Slow oxidation;

potential

precipitation;

freeze-thaw

damage.

Short-term only.

Use for active

experiments.

-80°C Solution (DMSO) 6–12 Months

Minimal.[1]

Chemical

reactions are

kinetically

arrested.

Preferred.

Mandatory for

stock aliquots.

4°C Solution < 24 Hours
Rapid hydrolysis

and oxidation.

Avoid. Only for

immediate use

on bench.

Standard Operating Protocol (SOP): Handling &
Storage
Reagents Required[1]

Ac-IETD-CHO (Lyophilized).[1]

Anhydrous DMSO (Dimethyl Sulfoxide), sterile filtered,

99.9%.[1]

Note: Do not use old DMSO.[1] DMSO is hygroscopic; absorbed water promotes inhibitor

hydrolysis.
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Desiccant packs.

Amber microcentrifuge tubes (1.5 mL) or cryovials.

Protocol: Reconstitution and Aliquoting
Equilibration: Remove the lyophilized vial from the freezer and place it in a desiccator. Allow

it to warm to room temperature (~30 mins) before opening.

Why? Opening a cold vial condenses atmospheric moisture onto the powder, causing

immediate degradation.

Solubilization: Add anhydrous DMSO to achieve a stock concentration of 10 mM (typically 5–

10 mg/mL depending on MW ~502.5 Da).[1]

Calculation: For 1 mg of Ac-IETD-CHO (MW: 502.5), add 199

L of DMSO.[1]

Technique: Vortex gently until fully dissolved. Avoid vigorous bubbling which introduces

oxygen.

Aliquoting: Immediately dispense the stock solution into small, single-use aliquots (e.g., 10–

50

L).

Why? Peptide aldehydes in DMSO are sensitive to freeze-thaw cycles.[1] Repeated

thawing introduces moisture and oxygen.

Storage:

Snap-freeze aliquots in liquid nitrogen or dry ice/ethanol bath.

Store at -80°C for long-term stability.[2]

Store at -20°C only if aliquots will be used within 4 weeks.

Usage in Assays
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Thaw an aliquot only once.

Dilute into aqueous buffer (e.g., PBS or Reaction Buffer) immediately before adding to cells

or enzyme.

Do not store aqueous dilutions. The aldehyde reacts with water (hydration) and buffer

components over time.

Quality Control (QC): Verification of Activity
If storage conditions are compromised, perform a Caspase-8 activity assay to verify potency.[1]

System: Jurkat cells treated with anti-Fas antibody (clone CH-11) or Recombinant Caspase-

8 enzyme.[1]

Substrate: Ac-IETD-pNA (colorimetric) or Ac-IETD-AMC (fluorometric).[1]

Test: Compare the IC50 of the stored inhibitor against a fresh commercial standard.

Acceptance Criteria: IC50 shift < 2-fold compared to fresh lot.

Visualizations
Biological Context: Caspase-8 Pathway
This diagram illustrates where Ac-IETD-CHO intervenes in the extrinsic apoptosis pathway.[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://m.youtube.com/watch?v=2Y2n1e_vq_o
https://m.youtube.com/watch?v=2Y2n1e_vq_o
https://m.youtube.com/watch?v=2Y2n1e_vq_o
https://www.benchchem.com/product/b069213?utm_src=pdf-body
https://m.youtube.com/watch?v=2Y2n1e_vq_o
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fas Ligand (CD95L)

Fas Receptor (CD95)

Binding

FADD Adapter

Recruitment

Pro-Caspase-8

DISC Assembly

Active Caspase-8
(Heterotetramer)

Autoproteolysis

Caspase-3

Cleavage

Apoptosis
(Cell Death)

Execution

Ac-IETD-CHO
(Inhibitor)

Irreversible Inhibition
(Thiohemiacetal)

Click to download full resolution via product page

Figure 1: Mechanism of Action.[1] Ac-IETD-CHO blocks the extrinsic apoptotic cascade by

inhibiting Active Caspase-8.
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Storage Workflow Decision Tree
A logic flow for handling the reagent upon receipt.

Storage Options

Receive Lyophilized Vial Equilibrate to RT
(Desiccator)

Dissolve in Dry DMSO
(Stock 10mM) Aliquot (10-50 µL)

Store at -80°C
(> 3 Months)Preferred

Store at -20°C
(< 1 Month)

Short Term Only

Click to download full resolution via product page

Figure 2: Optimal handling workflow to minimize hydrolytic degradation and oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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IETD-CHO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069213#ac-ietd-cho-storage-conditions-stability-at-
20-c-vs-80-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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